Cas no 10540-39-3 (4'-Fluorobiphenyl-3-carboxylic acid)

• Product Name: 4'-Fluorobiphenyl-3-carboxylic acid
• CAS No: 10540-39-3
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD00452724
• CID: 94978
• PubChem ID: 2782688
• Update Time: 2024-11-03

4'-Fluorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-fluorophenyl)benzoic acid
• 4'-Fluoro-biphenyl-3-carboxylic acid
• 4-Fluorobiphenyl-3-carboxylic acid
• 4'-Fluorobiphenyl-3-carboxylic acid
• AKOS B025020
• AKOS BAR-0026
• CHEMBRDG-BB 4400452
• ART-CHEM-BB B025020
• TIMTEC-BB SBB009725
• RARECHEM AL BE 1237
• 3-BIPHENYL-4'-FLUORO-CARBOXYLIC ACID
• 4'-FLUORO[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• YUQPLNXKGVRIAJ-UHFFFAOYSA-N
• NCGC00341593-01
• SCHEMBL412434
• AMY13644
• 4'-fluoro-3-biphenylcarboxylic acid
• DTXSID60382218
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-
• FT-0630129
• BB 0220540
• S1D
• 4'-Fluoro-[1,1'-biphenyl]-3-carboxylicacid
• AS-2098
• CS-0171095
• MFCD00452724
• AKOS000314413
• AC-6459
• AB01332698-02
• CHEMBL121838
• 10540-39-3
• 3-Carboxy-4'-fluorobiphenyl, 3-(4-Fluorophenyl)benzoic acid
• STK055893

• MDL： MFCD00452724
• Inchi： 1S/C13H9FO2/c14-12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(15)16/h1-8H,(H,15,16)
• InChI Key： YUQPLNXKGVRIAJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 216.05900
• Monoisotopic Mass: 216.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.261
• Melting Point: No data available
• Boiling Point: 388.6±25.0 °C at 760 mmHg
• Flash Point: 188.8±23.2 °C
• PSA: 37.30000
• LogP: 3.19090
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4'-Fluorobiphenyl-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides